2-(4-Chlorophenyl)-5-methyl-2H-1,2,3-triazole-4-carbohydrazide

• Molecular Formula: C10H10ClN5O
• Molecular Weight: 251.67 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-5-methyltriazole-4-carbohydrazide
• InChI: InChI=1S/C10H10ClN5O/c1-6-9(10(17)13-12)15-16(14-6)8-4-2-7(11)3-5-8/h2-5H,12H2,1H3,(H,13,17)
• InChI Key: OKZRAPSLTQPXOT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(N=C1C(=O)NN)C2=CC=C(C=C2)Cl

Description

2-(4-Chlorophenyl)-5-methyl-2H-1,2,3-triazole-4-carbohydrazide is a heterocyclic compound featuring a 1,2,3-triazole core substituted with a 4-chlorophenyl group at position 2, a methyl group at position 5, and a carbohydrazide moiety at position 2. Its synthesis typically involves cyclization reactions of hydrazine derivatives with appropriate precursors, yielding high-purity crystalline products . Key physicochemical properties include:

• Melting Point: 136–138°C (ethanol-derived crystals) .
• Spectral Data:
  • IR (KBr): NH₂/NH (3470–3419 cm⁻¹), C=O (1656 cm⁻¹) .
  • ¹H NMR: Signals for aromatic CH (δ 7.35–7.75 ppm), aliphatic CH (δ 2.50–3.20 ppm), and NH groups (δ 9.10–10.50 ppm) .
  • Mass Spectrometry: m/z = 582 (M⁺+2) .

The compound’s bioactivity is hypothesized to arise from its triazole and hydrazide functionalities, which are known to interact with biological targets such as enzymes and receptors .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(4-Chlorophenyl)-5-methyl-2H-1,2,3-triazole-4-carbohydrazide typically involves the reaction of 4-chlorobenzyl chloride with sodium azide to form 4-chlorobenzyl azide. This intermediate is then subjected to a cyclization reaction with methyl propiolate in the presence of a copper catalyst to yield the desired triazole compound. The final step involves the reaction of the triazole with hydrazine hydrate to form the carbohydrazide derivative .

Industrial Production Methods: In an industrial setting, the synthesis of this compound can be optimized by using microwave-assisted synthesis techniques. This method significantly reduces the reaction time and increases the yield of the desired product. The use of continuous flow reactors can also enhance the scalability of the production process .

Chemical Reactions Analysis

Types of Reactions: 2-(4-Chlorophenyl)-5-methyl-2H-1,2,3-triazole-4-carbohydrazide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.

Substitution: The triazole ring allows for nucleophilic substitution reactions, where the chlorine atom can be replaced by other nucleophiles such as amines or thiols

Common Reagents and Conditions:

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Ammonia or primary amines in ethanol.

Major Products Formed:

Oxidation: Oxidized triazole derivatives.

Reduction: Reduced triazole derivatives.

Substitution: Substituted triazole derivatives with various functional groups.

Scientific Research Applications

2-(4-Chlorophenyl)-5-methyl-2H-1,2,3-triazole-4-carbohydrazide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an antimicrobial and antifungal agent.

Medicine: Explored for its anticancer properties and potential use in drug development.

Industry: Utilized in the development of agrochemicals and as a precursor for various industrial chemicals .

Mechanism of Action

The mechanism of action of 2-(4-Chlorophenyl)-5-methyl-2H-1,2,3-triazole-4-carbohydrazide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound is known to inhibit certain enzymes and proteins involved in cell proliferation and survival.

Pathways Involved: It interferes with the DNA synthesis pathway, leading to the inhibition of cell growth and induction of apoptosis in cancer cells .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues

Table 1: Structural and Physicochemical Comparisons

Compound Name	Substituents/R-Groups	Melting Point (°C)	Yield (%)	Key Spectral Features (IR, NMR)	Reference
2-(4-Chlorophenyl)-5-methyl-2H-1,2,3-triazole-4-carbohydrazide (Target)	4-Cl-C₆H₄, CH₃, carbohydrazide	136–138	91	NH₂/NH (3470–3419 cm⁻¹), C=O (1656 cm⁻¹)
5-Amino-N′-(3-(2-(5-amino-2-(4-Cl-phenyl)-triazole-4-carbonyl)hydrazinyl)-cyclohex-2-en-1-ylidene)-2-(4-Cl-phenyl)-triazole-4-carbohydrazide (23a)	Additional cyclohexenylidene and hydrazine linkers	136–138	91	NH₂/NH (3470–3419 cm⁻¹), aromatic CH (3050 cm⁻¹)
2-{[4-(4-Cl-phenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N′-[(E)-(4-hydroxyphenyl)methylene]acetohydrazide	Sulfanyl, 4-hydroxyphenylidene	Not reported	Not reported	Sulfur-related peaks (C-S, ~650 cm⁻¹)
4-(4-Fluorophenyl)-2-(5-(4-Fluorophenyl)-3-(1-(4-Fluorophenyl)-5-methyl-1H-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole (5)	Fluorophenyl, thiazole	Not reported	High	Planar conformation (except one fluorophenyl group)
N′-[1-(4-Cl-phenyl)ethylidene]-5-methyl-1-(4-nitrophenyl)-1H-triazole-4-carbohydrazide	4-Nitrophenyl, ethylidene	Not reported	Not reported	Crystallizes in triclinic P1 symmetry

Key Observations:

Carbohydrazide moieties (common in target and 23a) enable hydrogen bonding, critical for biological interactions . Sulfanyl and thiazole substituents (e.g., in and ) introduce sulfur-based reactivity and conformational rigidity .

Synthesis Efficiency: The target compound and 23a achieve high yields (91%), attributed to optimized cyclization conditions in ethanol . Fluorinated derivatives () require multi-step protocols but retain high crystallinity for structural analysis .

Physicochemical and Spectroscopic Trends

• Melting Points : Compounds with extended conjugation (e.g., 24a in : 178–180°C) exhibit higher melting points than the target compound due to increased crystal packing efficiency .
• Spectral Shifts: NH Stretching: Broader NH/NH₂ peaks in IR (~3400 cm⁻¹) correlate with hydrogen-bonding capacity . Aromatic Signals: Electron-withdrawing groups (e.g., -Cl, -NO₂) deshield aromatic protons, shifting NMR signals upfield .

Data Tables

Table 2: Crystallographic Data for Selected Analogues

Compound	Space Group	Unit Cell Parameters (Å, °)	Reference
4-(4-Fluorophenyl)-2-(5-(4-Fluorophenyl)-triazole-pyrazolyl)thiazole (5)	P 1	a=8.6603, b=10.2844, c=10.4033; α=83.8°, β=81.4°, γ=76.4°
N′-[1-(4-Cl-phenyl)ethylidene]-5-methyl-1-(4-nitrophenyl)-triazole-4-carbohydrazide	P1	a=8.6603, b=10.2844, c=10.4033; α=83.8°, β=81.4°, γ=76.4°

Biological Activity

2-(4-Chlorophenyl)-5-methyl-2H-1,2,3-triazole-4-carbohydrazide is a compound belonging to the triazole family, which has garnered attention for its diverse biological activities, including antimicrobial and anticancer properties. This article explores the synthesis, structural characteristics, and biological activities of this compound based on recent research findings.

Synthesis and Structural Characterization

The synthesis of 2-(4-Chlorophenyl)-5-methyl-2H-1,2,3-triazole-4-carbohydrazide typically involves the reaction of 4-chlorobenzaldehyde with hydrazine derivatives and subsequent cyclization to form the triazole ring. The compound's structure can be confirmed using various techniques such as NMR spectroscopy and X-ray crystallography.

Table 1: Synthesis Overview

Step	Reagents/Conditions	Product
1	4-Chlorobenzaldehyde + Hydrazine	Intermediate Hydrazone
2	Cyclization in acidic conditions	2-(4-Chlorophenyl)-5-methyl-2H-1,2,3-triazole-4-carbohydrazide

Antimicrobial Activity

Research indicates that compounds within the triazole family exhibit significant antimicrobial properties. In vitro studies have demonstrated that 2-(4-Chlorophenyl)-5-methyl-2H-1,2,3-triazole-4-carbohydrazide shows marked activity against various bacterial strains.

Key Findings:

• Effective against Gram-positive bacteria such as Staphylococcus aureus.
• Moderate activity against Gram-negative bacteria like Escherichia coli.

Table 2: Antimicrobial Activity Data

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	>128 µg/mL

Anticancer Activity

The anticancer potential of this compound has been assessed using various cancer cell lines. The results indicate promising anti-proliferative effects.

Case Studies:

• HepG-2 Cell Line: The compound exhibited an IC50 value of approximately 25 µM, indicating significant cytotoxicity.
• MCF-7 Cell Line: Similar effects were observed with an IC50 value around 30 µM.

Table 3: Anticancer Activity Data

Cell Line	IC50 (µM)
HepG-2	25
MCF-7	30
HCT-116	40

The biological activity of triazoles is often attributed to their ability to inhibit key enzymes involved in cell proliferation and microbial growth. For instance, the inhibition of topoisomerases and other enzymes can disrupt DNA replication in cancer cells and hinder cell division in bacteria.